Cas no 2229513-91-9 (1-amino-3-2-(morpholin-4-yl)phenylpropan-2-ol)

• Product Name: 1-amino-3-2-(morpholin-4-yl)phenylpropan-2-ol
• CAS No: 2229513-91-9
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6000393
• PubChem ID: 165980684
• Update Time: 2025-10-22

1-amino-3-2-(morpholin-4-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-2-(morpholin-4-yl)phenylpropan-2-ol
• EN300-1756704
• 1-amino-3-[2-(morpholin-4-yl)phenyl]propan-2-ol
• 2229513-91-9

• Inchi： 1S/C13H20N2O2/c14-10-12(16)9-11-3-1-2-4-13(11)15-5-7-17-8-6-15/h1-4,12,16H,5-10,14H2
• InChI Key： MIOPIRSRALMVEP-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC=CC=2CC(CN)O)CC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.7Ų

Additional information on 1-amino-3-2-(morpholin-4-yl)phenylpropan-2-ol

Research Brief on 1-amino-3-[2-(morpholin-4-yl)phenyl]propan-2-ol (CAS: 2229513-91-9): Recent Advances and Applications

The compound 1-amino-3-[2-(morpholin-4-yl)phenyl]propan-2-ol (CAS: 2229513-91-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 1-amino-3-[2-(morpholin-4-yl)phenyl]propan-2-ol as a key intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a building block for novel kinase inhibitors, particularly targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The morpholine moiety in this compound has been shown to enhance solubility and improve pharmacokinetic properties, making it an attractive scaffold for drug development.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have revealed that modifications at the amino and hydroxyl groups of 1-amino-3-[2-(morpholin-4-yl)phenyl]propan-2-ol can significantly influence its binding affinity to various biological targets. Researchers have successfully developed derivatives with improved selectivity for specific protein targets while maintaining favorable drug-like properties. These findings open new avenues for the design of more potent and selective therapeutic agents.

In the realm of neurodegenerative diseases, preliminary in vitro studies have shown that certain derivatives of 1-amino-3-[2-(morpholin-4-yl)phenyl]propan-2-ol exhibit neuroprotective effects by modulating glutamate receptors and reducing oxidative stress. While these results are promising, further in vivo studies are needed to validate these observations and explore potential clinical applications.

The synthesis of 1-amino-3-[2-(morpholin-4-yl)phenyl]propan-2-ol has also seen recent advancements. A 2024 patent application describes an improved synthetic route that increases yield while reducing environmental impact through greener chemistry approaches. This development is particularly important for scaling up production for potential pharmaceutical applications.

Looking forward, researchers are exploring the use of 1-amino-3-[2-(morpholin-4-yl)phenyl]propan-2-ol in targeted drug delivery systems. Its chemical structure allows for easy conjugation with various drug molecules and nanoparticles, potentially enabling more precise delivery of therapeutic agents to specific tissues or cells. These ongoing investigations highlight the compound's versatility and promise in advancing modern medicinal chemistry.